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Compound of Interest

Compound Name: Dihydrosafrole

Cat. No.: B124246 Get Quote

Essential Safety and Handling Guide for
Dihydrosafrole
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous compounds like Dihydrosafrole.

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Dihydrosafrole, reinforcing our commitment to being your trusted

partner in laboratory safety.

Chemical and Physical Properties

A clear understanding of Dihydrosafrole's properties is the first step toward safe handling.

This colorless to yellow oily liquid possesses characteristics that necessitate careful

management in a laboratory setting.[1][2]
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Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [3]

Molecular Weight 164.20 g/mol [3]

Boiling Point 251.67°C (rough estimate) [4][5]

Flash Point 99.3 °C [4][5]

Density ~1.0326 - 1.065 g/cm³ [4][5]

Vapor Pressure 0.056 mm Hg [1]

Solubility

Soluble in organic solvents like

ethanol, ether, and benzene;

low water solubility.

[6]

Health Hazard Information

Dihydrosafrole is classified as a hazardous chemical and is a suspected carcinogen.[3][7] It is

crucial to be aware of its potential health effects to implement appropriate safety measures.

Hazard Description Reference

Carcinogenicity

Suspected of causing cancer.

Classified as Group 2B

(Possibly carcinogenic to

humans) by IARC.

[3][7]

Skin Irritation Causes skin irritation. [3][4]

Eye Irritation Causes serious eye irritation. [3]

Respiratory Irritation
May cause respiratory

irritation.
[3]

Toxicity
Moderately toxic by ingestion

and intraperitoneal routes.
[4]
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The consistent and correct use of Personal Protective Equipment is the most critical line of

defense against exposure to Dihydrosafrole. The following PPE is mandatory when handling

this substance.[3][8]

PPE Category Specification Rationale

Eye and Face Protection

Wear safety glasses with side

shields or goggles. A face

shield is required when there is

a risk of splashing.

To protect against eye irritation

and splashes.[3][9]

Skin Protection

Wear protective gloves (e.g.,

nitrile) and a lab coat. Ensure

lab coats are buttoned and

cover as much skin as

possible.

To prevent skin irritation and

absorption.[3][9]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be worn.

To prevent respiratory irritation

from vapors or aerosols.[3]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential to minimize risk.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle Dihydrosafrole in a well-ventilated area, preferably within a

chemical fume hood.[3]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.

Step 2: Handling Procedures

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

[10]
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Avoid Inhalation: Avoid breathing vapors or mist.[3]

Grounding: Take precautionary measures against static discharges.

Step 3: Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal Plan

Proper disposal of Dihydrosafrole and its containers is a critical final step to ensure

environmental safety and regulatory compliance.

Step 1: Waste Collection

Collect waste Dihydrosafrole in a properly labeled, sealed container.

Step 2: Regulatory Compliance

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[3]

Dihydrosafrole is listed under RCRA waste number U090.[2]

Step 3: Decontamination

Thoroughly decontaminate any lab equipment that has come into contact with

Dihydrosafrole.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation First Aid Measures

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.[3]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[3]

Spill

Absorb with an inert material and place in a

suitable container for disposal. Do not touch or

walk through spilled material.[10]

Experimental Workflow: Safe Handling of Dihydrosafrole
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Dihydrosafrole Handling and Disposal Workflow

Preparation

Handling

Cleanup & Disposal Emergency Response

Don Appropriate PPE

Work in Fume Hood

Weigh/Measure Dihydrosafrole

Perform Experiment

Decontaminate Glassware Spill Exposure
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Follow First Aid

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Dihydrosafrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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